N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-ethylacetamide

• IUPAC Name: N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)-N-ethylacetamide
• InChI: InChI=1S/C20H21ClN4O3S/c1-2-24(20-23-22-17(29-20)12-7-9-13(21)10-8-12)16(26)11-25-18(27)14-5-3-4-6-15(14)19(25)28/h7-10,14-15H,2-6,11H2,1H3
• InChI Key: OPUIFMOEKSUETI-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=NN=C(S1)C2=CC=C(C=C2)Cl)C(=O)CN3C(=O)C4CCCCC4C3=O
• Molecular Formula: C20H21ClN4O3S
• Molecular Weight: 432.9 g/mol

Description

The chemical compound belongs to a class of substances that have drawn attention due to their potential in various applications, particularly in the field of medicinal chemistry and materials science. Its structure comprises a thiadiazole ring, known for its versatility and presence in compounds exhibiting a wide range of biological activities.

Synthesis Analysis

The synthesis of thiadiazole derivatives, including structures similar to the specified compound, often involves the condensation reactions facilitated by carbodiimide condensation catalysis. A typical route includes the use of 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole, offering a convenient and efficient method for preparing these compounds. These processes are characterized by their ability to form the thiadiazole core efficiently, a critical step in synthesizing the specified compound (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives, including the compound of interest, features significant interactions that contribute to its stability and reactivity. Structures of similar compounds have shown that molecules are often V-shaped, with aromatic planes at specific angles. This arrangement influences the compound's chemical behavior and its interaction with biological targets (Boechat et al., 2011).